Cas no 2470439-00-8 (6,7-dimethoxy-2-(4-{6-oxaspiro3.4octane-7-carbonyl}piperazin-1-yl)quinazolin-4-amine hydrochloride)

• Product Name: 6,7-dimethoxy-2-(4-{6-oxaspiro3.4octane-7-carbonyl}piperazin-1-yl)quinazolin-4-amine hydrochloride
• CAS No: 2470439-00-8
• MF: C₂₂H₃₀ClN₅O₄
• MW: 463.95770406723
• CID: 6554818
• PubChem ID: 165641588
• Update Time: 2025-06-07

6,7-dimethoxy-2-(4-{6-oxaspiro3.4octane-7-carbonyl}piperazin-1-yl)quinazolin-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6,7-dimethoxy-2-(4-{6-oxaspiro3.4octane-7-carbonyl}piperazin-1-yl)quinazolin-4-amine hydrochloride
• 6,7-dimethoxy-2-(4-{6-oxaspiro[3.4]octane-7-carbonyl}piperazin-1-yl)quinazolin-4-amine hydrochloride
• 2470439-00-8
• EN300-26862352

• Inchi： 1S/C22H29N5O4.ClH/c1-29-16-10-14-15(11-17(16)30-2)24-21(25-19(14)23)27-8-6-26(7-9-27)20(28)18-12-22(13-31-18)4-3-5-22;/h10-11,18H,3-9,12-13H2,1-2H3,(H2,23,24,25);1H
• InChI Key： QXWMWZKNFURQOO-UHFFFAOYSA-N
• SMILES： Cl.O1C(C(N2CCN(C3N=C(C4C=C(C(=CC=4N=3)OC)OC)N)CC2)=O)CC2(C1)CCC2

Computed Properties

• Exact Mass: 463.1986321g/mol
• Monoisotopic Mass: 463.1986321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 654
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103Ų

Additional information on 6,7-dimethoxy-2-(4-{6-oxaspiro3.4octane-7-carbonyl}piperazin-1-yl)quinazolin-4-amine hydrochloride

Introduction to 6,7-dimethoxy-2-(4-{6-oxaspiro3.4octane-7-carbonyl}piperazin-1-yl)quinazolin-4-amine hydrochloride and Its Significance in Modern Pharmaceutical Research

6,7-dimethoxy-2-(4-{6-oxaspiro3.4octane-7-carbonyl}piperazin-1-yl)quinazolin-4-amine hydrochloride, identified by its CAS number 2470439-00-8, is a compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule represents a sophisticated fusion of structural motifs that are highly relevant to contemporary drug discovery efforts. Its chemical framework integrates elements such as a quinazoline core, piperazine substitution, and an oxaspirocyclic moiety, which collectively contribute to its unique pharmacological profile.

The quinazoline scaffold is a well-documented pharmacophore in medicinal chemistry, known for its presence in numerous bioactive compounds. Specifically, the 6,7-dimethoxyquinazoline derivative serves as a common structural motif in molecules with anticancer, antiviral, and anti-inflammatory properties. The incorporation of a piperazine ring further enhances the compound's potential by introducing basicity and hydrogen bonding capabilities, which are critical for receptor binding and drug efficacy. Moreover, the 6-oxaspiro3.4octane group adds an additional layer of complexity, influencing both the solubility and metabolic stability of the molecule.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets with greater precision. Studies indicate that the 6,7-dimethoxyquinazolin-4-amine hydrochloride moiety may interact with enzymes and receptors involved in signal transduction pathways relevant to diseases such as cancer and neurodegeneration. The spirocyclic oxoester function has been shown to modulate enzyme activity by serving as a hinge binder or by influencing conformational changes in protein targets.

In the context of oncology research, quinazoline derivatives have demonstrated promise as kinase inhibitors. The structural features of 6,7-dimethoxy-2-(4-{6-oxaspiro3.4octane-7-carbonyl}piperazin-1-yl)quinazolin-4-amine hydrochloride suggest potential activity against tyrosine kinases, which are aberrantly activated in many cancers. Preclinical studies have begun to explore its efficacy in inhibiting the proliferation of cancer cells by disrupting key signaling cascades. The hydrochloride salt form enhances the compound's solubility and bioavailability, making it more suitable for in vivo studies.

The spirocyclic oxoester component of this molecule is particularly noteworthy due to its ability to engage in multiple non-covalent interactions with biological targets. This feature has been leveraged in the design of molecules that exhibit dual or multi-target binding capabilities, a strategy that has gained traction in recent years for improving therapeutic outcomes. By simultaneously modulating several pathways, such compounds can achieve synergistic effects that may overcome limitations associated with single-target inhibitors.

From a synthetic chemistry perspective, 6,7-dimethoxy-2-(4-{6-oxaspiro3.4octane-7-carbonyl}piperazin-1-yl)quinazolin-4-amine hydrochloride exemplifies the sophistication achievable through modern organic synthesis techniques. The integration of complex cyclic structures into a single molecular entity requires meticulous planning and execution but offers unparalleled opportunities for developing novel therapeutics. Advances in catalytic methods and green chemistry principles have made it possible to construct such molecules with greater efficiency and reduced environmental impact.

As interest in targeted therapies continues to grow, compounds like 6,7-dimethoxyquinazolin-4-amine hydrochloride are being evaluated for their potential applications beyond oncology. Emerging evidence suggests that they may also have utility in treating neurological disorders by interacting with neurotransmitter receptors or modulating inflammatory responses. The versatility of its structural framework allows for modifications that can fine-tune its pharmacological properties for specific therapeutic needs.

The development of this compound also underscores the importance of interdisciplinary collaboration between chemists, biologists, and clinicians. By integrating insights from multiple fields, researchers can design molecules that not only exhibit potent biological activity but also possess favorable pharmacokinetic profiles. The rigorous testing required to bring such compounds from bench to market ensures that only those with genuine therapeutic value reach patients.

In conclusion,6,7-dimethoxydimethylamino piperazine derivative hydrochloride represents a significant advancement in pharmaceutical research due to its innovative structure and promising biological activity. Its continued investigation holds great potential for addressing unmet medical needs across various disease areas. As our understanding of biological systems evolves further,spirocyclic oxime derivative will likely play an increasingly important role in shaping future therapeutic strategies.